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Compound of Interest

Compound Name: N-(2-Oxoethyl)phthalimide

Cat. No.: B017646

CAS Number: 2913-97-5 Molecular Formula: C10H7NOs Molecular Weight: 189.17 g/mol

This technical guide provides an in-depth overview of N-(2-Oxoethyl)phthalimide, a valuable
intermediate in organic and medicinal chemistry. Tailored for researchers, scientists, and drug
development professionals, this document outlines the compound's physicochemical
properties, synthesis, and applications, with a focus on its utility in the development of novel
therapeutics.

Physicochemical and Spectroscopic Data

N-(2-Oxoethyl)phthalimide is a white to off-white solid, utilized as a key building block in the
synthesis of a variety of heterocyclic compounds and as a precursor in the Gabriel synthesis of
primary amines.[1] Its physical and chemical properties are summarized below.
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Property Value Reference(s)
Melting Point 116-118 °C

Boiling Point 324.3 £ 25.0 °C (Predicted)

Density 1.376 + 0.06 g/cm? (Predicted)

Chloroform (Slightly, Heated,

Solubility Sonicated), Ethyl Acetate
(Slightly)
Appearance White to off-white powder [1]

Spectroscopic Data:

e 'H NMR (CDCl3): & 9.66 (s, 1H, -CHO), 7.90-7.84 (m, 2H, Ar-H), 7.78-7.73 (m, 2H, Ar-H),
4.56 (s, 2H, -CH2-)[1]

o Infrared (IR) Spectroscopy (Predicted): The IR spectrum is expected to show characteristic
absorption bands for the phthalimide carbonyl groups (around 1700-1770 cm~1), the
aldehyde carbonyl group (around 1720-1740 cm~1), and C-H stretching of the aromatic ring
and the aldehyde.

e Mass Spectrometry (MS) (Predicted): The mass spectrum is expected to show a molecular
ion peak [M]* at m/z 189, corresponding to the molecular weight of the compound.

Synthesis and Purification

A common and efficient method for the synthesis of N-(2-Oxoethyl)phthalimide is the acidic
hydrolysis of its precursor, N-(2,2-diethoxyethyl)phthalimide (also known as
phthalimidoacetaldehyde diethyl acetal).

Experimental Protocol: Synthesis via Hydrolysis of
Diethyl Acetal

Materials:

e N-(2,2-diethoxyethyl)phthalimide
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1N Hydrochloric Acid (HCI)

Dichloromethane (CH2Cl2)

Saturated saline solution

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)
Procedure:

e Hydrolysis: Dissolve N-(2,2-diethoxyethyl)phthalimide in 1N aqueous HCI. Reflux the mixture
with stirring for 1 hour. The progress of the reaction can be monitored by Thin Layer
Chromatography (TLC).

» Extraction: After cooling to room temperature, extract the reaction mixture with
dichloromethane (e.g., 2 x 100 mL).

e Washing: Wash the combined organic layers with a saturated saline solution (100 mL).
e Drying: Dry the organic layer over anhydrous MgSOa4 or NazSOa.

e Solvent Removal: Filter the drying agent and remove the solvent by distillation under
reduced pressure to yield N-(2-Oxoethyl)phthalimide. A yield of up to 99% has been
reported for a similar procedure.[1]

Purification

The crude N-(2-Oxoethyl)phthalimide can be purified by recrystallization from a suitable
solvent system, such as ethanol/water.
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Synthesis of N-(2-Oxoethyl)phthalimide
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Caption: Workflow for the synthesis and purification of N-(2-Oxoethyl)phthalimide.
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Applications in Research and Drug Development

N-(2-Oxoethyl)phthalimide is a versatile reagent in organic synthesis, primarily serving as a
precursor for various nitrogen-containing heterocycles and as a key component in the Gabriel
synthesis of primary amines. The phthalimide group acts as a masked form of a primary amine,
which can be deprotected under specific conditions.

Gabriel Synthesis of Primary Amines

The Gabriel synthesis is a robust method for preparing primary amines from alky! halides,
avoiding the over-alkylation that can occur with direct amination. N-(2-Oxoethyl)phthalimide
can be utilized in a modified Gabriel synthesis to introduce a protected aminoacetaldehyde
moiety. The aldehyde functionality can then be further reacted before the deprotection of the
amine.

General Scheme of the Gabriel Synthesis

Phthalimide Base (e.g., KOH)

Deprotonation

Phthalimide Anion Alkyl Halide (R-X)

SN2 Reaction

N-Alkylphthalimide Hydrazine (N2Ha)

Hydrazinolysis

Phthalhydrazide (byproduct) Primary Amine (R-NH-2)
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Caption: The Gabriel synthesis pathway for primary amine formation.

Synthesis of Bioactive Molecules

Phthalimide derivatives are known to exhibit a wide range of biological activities, including anti-
inflammatory, antimicrobial, and antiviral properties. N-(2-Oxoethyl)phthalimide serves as a
valuable starting material for the synthesis of more complex molecules with potential
therapeutic applications. The aldehyde group is particularly reactive and can participate in
various carbon-carbon and carbon-nitrogen bond-forming reactions, allowing for the
construction of diverse molecular scaffolds. While a specific signaling pathway for N-(2-
Oxoethyl)phthalimide is not well-documented, its derivatives are often designed to interact
with biological targets such as enzymes or receptors.
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Role of Phthalimide Derivatives in Drug Discovery
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Caption: General workflow for developing bioactive phthalimide derivatives.

Safety and Handling

N-(2-Oxoethyl)phthalimide should be handled in a well-ventilated area, and appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should
be worn. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the
supplier. Store in a cool, dry place under an inert atmosphere. Some suppliers recommend
storage in a freezer at -20°C.
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This technical guide is intended for informational purposes only and should be used in
conjunction with established laboratory safety practices and a thorough review of the current
literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Ontario, CA 91761, United States
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